N-(4-chlorophenyl)-N'-(3-pyridinylmethyl)thiourea

• IUPAC Name: 1-(4-chlorophenyl)-3-(pyridin-3-ylmethyl)thiourea
• InChI: InChI=1S/C13H12ClN3S/c14-11-3-5-12(6-4-11)17-13(18)16-9-10-2-1-7-15-8-10/h1-8H,9H2,(H2,16,17,18)
• InChI Key: JZCXESAQQOJVCM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CNC(=S)NC2=CC=C(C=C2)Cl
• Molecular Formula: C13H12ClN3S
• Molecular Weight: 277.77 g/mol

Description

Synthesis Analysis

Thioureas, including compounds similar to N-(4-Chlorophenyl)-N'-(3-pyridinylmethyl)thiourea, are typically synthesized through the reaction of amines with isothiocyanates. This process involves the nucleophilic addition of the amine to the isothiocyanate, forming the thiourea moiety. Such reactions are characterized by their efficiency and the ability to introduce various functional groups, leading to diverse derivatives (Yusof et al., 2010).

Molecular Structure Analysis

The molecular structure of thiourea derivatives, including N-(4-Chlorophenyl)-N'-(3-pyridinylmethyl)thiourea, is often determined using techniques such as X-ray crystallography. These compounds typically exhibit planar geometries around the thiourea moiety, with various substituents influencing the overall molecular conformation. Intramolecular and intermolecular hydrogen bonding play a crucial role in stabilizing these structures and influencing their crystal packing (Saeed & Parvez, 2005).

Chemical Reactions and Properties

Thiourea derivatives, such as N-(4-Chlorophenyl)-N'-(3-pyridinylmethyl)thiourea, participate in various chemical reactions, exploiting the reactivity of the thiourea group. These compounds can undergo transformations such as cyclization, addition reactions, and serve as ligands in metal complex formation. The presence of functional groups like chlorophenyl and pyridinylmethyl enhances the reactivity and allows for the synthesis of complex molecules with potential biological activities (Mansuroğlu et al., 2009).

Physical Properties Analysis

The physical properties of N-(4-Chlorophenyl)-N'-(3-pyridinylmethyl)thiourea and similar compounds are influenced by their molecular structure. These properties include melting points, solubility in various solvents, and crystal packing in the solid state. The molecular conformation, intermolecular interactions, and the nature of substituents significantly affect these physical properties, which are crucial for the compound's applications in different fields (Ding et al., 2009).

Chemical Properties Analysis

The chemical properties of thiourea derivatives are largely defined by the thiourea moiety, which imparts nucleophilicity and the ability to form hydrogen bonds. The electron-withdrawing or donating nature of substituents such as the 4-chlorophenyl and 3-pyridinylmethyl groups affect the compound's reactivity, acidity of the NH groups, and its ability to act as a ligand in coordination chemistry. These properties are essential for understanding the compound's behavior in chemical reactions and its potential applications (Abosadiya et al., 2015).